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These application notes provide a comprehensive guide to modeling and simulating the
performance of Thulium-Doped Fiber Amplifiers (TDFAS) using OptiSystem. TDFAs are crucial
components for signal amplification in various spectral bands, particularly the S-band (1460—-
1530 nm) and the 2 um region, which are increasingly important for high-capacity optical
communication systems and other applications like LIDAR and medical procedures.
OptiSystem offers a powerful simulation environment for designing, testing, and optimizing
TDFAs before experimental implementation.[1]

This document outlines the theoretical background of TDFA operation, provides detailed
protocols for setting up simulations in OptiSystem, presents key performance metrics in

structured tables, and includes visual workflows to guide the user through the modeling

process.

Theoretical Background

The performance of a TDFA is primarily governed by the spectroscopic properties of thulium
(Tm3*) ions embedded in the silica fiber core. When a pump laser excites the Tm3* ions, they
are elevated to higher energy levels. A subsequent signal photon can then stimulate the
emission of an identical photon as the ion relaxes to a lower energy state, resulting in signal
amplification.
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In OptiSystem, the behavior of TDFAs is simulated by numerically solving the coupled rate
equations and propagation equations.[2] These equations describe the interaction of the pump
and signal light with the Tm3* ions along the length of the doped fiber. The key physical
phenomena accounted for in the OptiSystem models include:

o Stimulated Emission and Absorption: The fundamental processes of signal amplification and
attenuation.

e Spontaneous Emission: A source of noise, known as Amplified Spontaneous Emission
(ASE), which limits the amplifier's performance.

e Energy Level Transitions: OptiSystem models the various energy levels of the thulium ions
and the transitions between them, which are influenced by the pump wavelength and power.

[3]

 lon-lon Interactions: Effects such as cross-relaxation can become significant at high doping
concentrations and impact the amplifier's efficiency.[4]

OptiSystem provides both steady-state and dynamic models for doped fiber amplifiers.[3] The
steady-state model is suitable for applications where the input signal power is relatively
constant, while the dynamic model can capture transient effects in pulsed amplification
scenarios.[3]

Key Performance Parameters

The primary metrics used to characterize TDFA performance are:

o Gain: The ratio of the output signal power to the input signal power, typically expressed in
decibels (dB). It is a measure of the amplifier's ability to boost the signal strength.

» Noise Figure (NF): A measure of the degradation of the signal-to-noise ratio (SNR) as the
signal passes through the amplifier. A lower noise figure indicates better performance.

o Output Power: The total optical power at the output of the amplifier.

» Gain Flatness: The variation of gain over a specific wavelength range. For applications in
Wavelength Division Multiplexing (WDM) systems, a flat gain spectrum is highly desirable.
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Experimental Protocols: Simulating a TDFA in
OptiSystem

This section provides a step-by-step protocol for setting up and running a basic TDFA
simulation in OptiSystem to analyze its gain and noise figure characteristics.

Protocol 1: Single-Pass Forward-Pumped TDFA
Simulation

Objective: To model a single-pass, forward-pumped TDFA and evaluate its gain and noise
figure as a function of TDF length.

Methodology:

e Project Setup:
o Launch OptiSystem and create a new project.[5]
o Navigate to the "Default” component library.

o Component Placement:

o From the "Transmitters Library" -> "Optical Sources," add a "CW Laser" to the layout. This
will serve as the input signal source.

o From the same library, add another "CW Laser" to act as the pump source.

o From the "Amplifiers Library" -> "Optical,” add a "WDM Mux" (multiplexer). This
component will combine the signal and pump wavelengths.

o From the "Amplifiers Library" -> "Optical," add the "Thulium Doped Fiber" component. This
is the core of the TDFA model.

o From the "Visualizers Library" -> "Optical," add an "Optical Spectrum Analyzer" to observe
the output spectrum.
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o From the "Visualizers Library" -> "Optical,” add a "Dual Port WDM Analyzer." This will be
used to calculate the gain and noise figure.

e Component Connection:

o

Connect the output of the signal CW Laser to one input of the WDM Mux.

[e]

Connect the output of the pump CW Laser to the other input of the WDM Mukx.

o

Connect the output of the WDM Mux to the input of the "Thulium Doped Fiber."

[¢]

Connect the output of the "Thulium Doped Fiber" to the input of the "Optical Spectrum
Analyzer" and the "Signal" input of the "Dual Port WDM Analyzer."

[¢]

Connect the output of the signal CW Laser to the "Noise" input of the "Dual Port WDM
Analyzer" to provide a reference for the input signal.

o Parameter Configuration:
o Signal Laser:

» Set the "Frequency" to the desired signal wavelength (e.g., 1490 nm for S-band
operation).

» Set the "Power" to a typical input signal level (e.g., -20 dBm).[6]
o Pump Laser:

» Set the "Frequency" to a common pump wavelength for TDFAs (e.g., 1050 nm or 1064
nm).[2][6]

» Set the "Power" to the desired pump power (e.g., 200 mW).
o Thulium Doped Fiber:
» Double-click the component to open its properties.

» In the "Main" tab, set the "Length" of the fiber. This parameter can be swept to find the
optimal length.
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= The component comes with default spectroscopic data (absorption and emission cross-
sections). For more accurate simulations, user-defined data files can be loaded. These
files should be in a text format with columns for wavelength (nm), absorption cross-
section (m?2), and emission cross-section (m?2).[3]

» Other parameters such as core radius, numerical aperture, and thulium ion
concentration can be adjusted based on the specific fiber being modeled.

o Global Parameters:

» Access the global simulation parameters by double-clicking on an empty space in the
layout.[7]

» Ensure the "Simulation window" and "Sample rate" are appropriate for the signals being
simulated.

o Simulation and Analysis:

[e]

To analyze the effect of fiber length, use the "Parameter Sweeps" feature.
o Select the "Thulium Doped Fiber" and set the "Length" parameter to "Sweep" mode.

o In the "Parameter Sweeps" dialog, define the start and end values for the length sweep
(e.g., 1 mto 10 m) and the number of steps.

o Run the simulation by clicking the "Calculate" button.

o After the simulation is complete, double-click the "Dual Port WDM Analyzer" to view the
results. The analyzer will provide tables and graphs of gain and noise figure versus the
swept parameter (fiber length).

Data Presentation

The following tables summarize typical simulation parameters and performance results for
TDFAs modeled in OptiSystem, based on published research.

Table 1: Typical Simulation Parameters for a Single-Pass TDFA
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Parameter Value Reference
Signal Wavelength 1460 - 1530 nm (S-band) [2]
Input Signal Power -30 dBm to 0 dBm [2]
Pump Wavelength 1064 nm [2]
Pump Power 100 mW - 700 mW [4]
TDF Length Im-15m [2]
Tm3* Concentration 1x10®m=3-5x10®m=3 [8]
Core Radius 1.2 ym [8]
Numerical Aperture 0.24 [8]

Table 2: Example TDFA Performance Metrics (Optimized Designs)

TDFA .
) . Pump . Noise
Configurati  TDF Length Gain . Reference
Power Figure (NF)
on
Single-Pass o
i Optimized - 66.6 dB 4.4 dB [2]
(In-line)
Single-Pass o
Optimized - 18.8 dB 4.4 dB [2]
(Booster)
Double-Pass 8m - ~14.7 dB - [2]
Higher than
Dual-Stage L1:5m,L2: 1050 nm
] 42.77 dB other [6]
Triple-Pass 4.8 m pump
schemes

Visualization of Workflows and Structures

The following diagrams, generated using the DOT language, illustrate the simulation workflow
and the logical structure of a TDFA.
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1. Project Setup 2. Parameter Configuration 3. Simulation & Analysis
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Caption: TDFA simulation workflow in OptiSystem.
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Caption: Logical structure of a forward-pumped TDFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. m.youtube.com [m.youtube.com]

. researchgate.net [researchgate.net]

. youtube.com [youtube.com]

. researchgate.net [researchgate.net]

. dru5cjyjifvrg.cloudfront.net [dru5cjyjifvrg.cloudfront.net]
. researchgate.net [researchgate.net]

. scribd.com [scribd.com]

.
[e0] ~ (o)) )] EAN w N |l

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes: Modeling Thulium-Doped Fiber
Amplifier (TDFA) Performance in OptiSystem]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15606691#modeling-tdfa-performance-in-
optisystem]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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